N-[(1H-Benzimidazol-2-yl)methyl]-N'-(4-methoxyphenyl)thiourea

• CAS No.: 89334-65-6
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 1-(1H-benzimidazol-2-ylmethyl)-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H16N4OS/c1-21-12-8-6-11(7-9-12)18-16(22)17-10-15-19-13-4-2-3-5-14(13)20-15/h2-9H,10H2,1H3,(H,19,20)(H2,17,18,22)
• InChI Key: MHIVIHXOEDALHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NCC2=NC3=CC=CC=C3N2

Description

N-[(1H-Benzimidazol-2-yl)methyl]-N’-(4-methoxyphenyl)thiourea is a compound that belongs to the class of benzimidazole derivatives. Benzimidazole is a heterocyclic aromatic organic compound that is known for its diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory properties . The incorporation of the benzimidazole moiety into various compounds has led to the development of numerous drugs with significant therapeutic potential.

Preparation Methods

The synthesis of N-[(1H-Benzimidazol-2-yl)methyl]-N’-(4-methoxyphenyl)thiourea typically involves the condensation of o-phenylenediamine with formic acid or its equivalents, followed by further derivatization . The preparation can be summarized in the following steps:

Formation of Benzimidazole Core: The benzimidazole core is formed by the condensation of o-phenylenediamine with formic acid or trimethyl orthoformate.

Substitution Reaction: The benzimidazole core undergoes a substitution reaction with an appropriate aldehyde to introduce the 2-substituted benzimidazole derivative.

Thiourea Formation: The final step involves the reaction of the 2-substituted benzimidazole derivative with 4-methoxyphenyl isothiocyanate to form N-[(1H-Benzimidazol-2-yl)methyl]-N’-(4-methoxyphenyl)thiourea.

Chemical Reactions Analysis

N-[(1H-Benzimidazol-2-yl)methyl]-N’-(4-methoxyphenyl)thiourea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The benzimidazole moiety can undergo nucleophilic substitution reactions with halides or other electrophiles, leading to the formation of various substituted derivatives.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules with potential pharmacological activities.

Biology: It has shown promise in biological studies for its antimicrobial and antiparasitic properties.

Medicine: The compound is being investigated for its potential use in the treatment of various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of N-[(1H-Benzimidazol-2-yl)methyl]-N’-(4-methoxyphenyl)thiourea involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and proteins involved in essential biological processes, such as DNA synthesis and cell division.

Pathways: It interferes with the metabolic pathways of microorganisms, leading to their inhibition or death.

Comparison with Similar Compounds

N-[(1H-Benzimidazol-2-yl)methyl]-N’-(4-methoxyphenyl)thiourea can be compared with other benzimidazole derivatives:

Similar Compounds: Compounds such as albendazole, mebendazole, and thiabendazole share the benzimidazole core and exhibit similar pharmacological activities.

Uniqueness: The presence of the 4-methoxyphenyl group and the thiourea moiety in N-[(1H-Benzimidazol-2-yl)methyl]-N’-(4-methoxyphenyl)thiourea provides it with unique properties, such as enhanced stability and specific biological activities.